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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Sedaxane's biostimulant effects on maize

seedling growth against other alternatives, supported by experimental data. Detailed

methodologies for key experiments are included to facilitate replication and further research.

Sedaxane's Biostimulant Performance in Maize
Sedaxane, a succinate dehydrogenase inhibitor (SDHI) fungicide, has demonstrated significant

biostimulant properties in maize seedlings beyond its primary fungicidal activity.[1][2][3][4]

Research indicates that Sedaxane can enhance root establishment, intensify nitrogen and

phenylpropanoid metabolism, and may help young maize plants overcome biotic and abiotic

stresses in their early growth stages.[1][2][3]

The biostimulant effects of Sedaxane are characterized by auxin-like and gibberellin-like

activities, leading to notable morphological and physiological changes in maize seedlings.[1][2]

[3][4]

Quantitative Analysis of Sedaxane's Effects
A study by Dal Cortivo et al. (2017) provides key quantitative data on the impact of different

seed-applied doses of Sedaxane on maize seedlings at the 3-leaf stage, 20 days after sowing.

The experiments were conducted under controlled, sterilized conditions to isolate the

biostimulant effects from its fungicidal action.
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Table 1: Morphological Effects of Sedaxane on Maize Seedlings

Parameter
Control
(Untreated)

Sedaxane (25
µg a.i. seed⁻¹)

Sedaxane (75
µg a.i. seed⁻¹)

Sedaxane (150
µg a.i. seed⁻¹)

Shoot Biomass

(g)
0.48 0.52 (+8%) 0.58 (+21%) 0.51 (+6%)

Root Biomass (g) 0.29 0.30 (+3%) 0.32 (+10%) 0.31 (+7%)

Root Length (cm) 85.2 112.5 (+32%) 136.3 (+60%) 121.8 (+43%)

Root Area (cm²) 20.1 24.5 (+22%) 29.1 (+45%) 26.8 (+33%)

Root Forks (n) 45.2 52.1 (+15%) 68.2 (+51%) 66.7 (+48%)

Data sourced from Dal Cortivo et al. (2017). The intermediate dose of 75 µg a.i. seed⁻¹ yielded

the most significant positive effects on root morphology.[1][2]

Table 2: Physiological Effects of Sedaxane on Maize Seedlings
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Parameter
Control
(Untreated)

Sedaxane (25
µg a.i. seed⁻¹)

Sedaxane (75
µg a.i. seed⁻¹)

Sedaxane (150
µg a.i. seed⁻¹)

Shoot Glutamine

Synthetase (GS)

Activity

100% +28% +45% +25%

Root Glutamine

Synthetase (GS)

Activity

100% +35% +66% +66%

Shoot Glutamate

Synthase

(GOGAT) Activity

No significant

change

No significant

change

No significant

change

No significant

change

Root Glutamate

Synthase

(GOGAT) Activity

Slight,

insignificant

reductions

Slight,

insignificant

reductions

Slight,

insignificant

reductions

Slight,

insignificant

reductions

Shoot

Phenylalanine

Ammonia-Lyase

(PAL) Activity

Improved Improved Improved Improved

Shoot Soluble

Phenolic Acids
100% +14% Similar to control Similar to control

Caffeic Acid

Concentration

Significantly

lower than

treated plants

Significantly

higher

Significantly

higher

Significantly

higher

Data summarized from Dal Cortivo et al. (2017). Sedaxane enhanced nitrogen metabolism by

increasing GS activity and influenced the phenylpropanoid pathway, leading to an accumulation

of phenolic acids.[1][2]

Comparison with Alternative Fungicides
While Sedaxane is a member of the SDHI class of fungicides, other fungicide classes also

exhibit biostimulant or growth-promoting effects.
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Table 3: Comparison of Sedaxane with Other Fungicide Classes

Fungicide Class Active Ingredients
Reported Biostimulant
Effects

SDHIs
Sedaxane, Boscalid, Bixafen,

Isopyrazam

Auxin and gibberellin-like

activity, enhanced root growth,

intensified nitrogen and

phenylpropanoid metabolism,

improved drought resistance.

[1][2][5]

Strobilurins (QoI) Azoxystrobin, Pyraclostrobin

Increased leaf number and

area, enhanced shoot and root

biomass, delayed senescence,

increased CO₂ assimilation,

and improved tolerance to

abiotic stresses.[1][2]

Azoles Tebuconazole, Propiconazole

Increased chlorophyll content,

delayed leaf senescence, and

protection against various

abiotic stresses.[1][2]

Phenylpyrroles + Acylalanines Fludioxonil + Metalaxyl-M

Often used in combination with

other fungicides. One study

showed that the addition of

Sedaxane to a Fludioxonil +

Metalaxyl-M treatment

improved root growth and

drought tolerance in maize.[6]

[7]

Experimental Protocols
Maize Seedling Growth Experiment (Dal Cortivo et al.,
2017)
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Seed Treatment: Maize seeds were treated with three different doses of Sedaxane: 25, 75,

and 150 µg of active ingredient per seed, corresponding to 2.5, 7.5, and 15 mL of the

commercial product Vibrance® 500 FS (500 g a.i. L⁻¹) per 50,000 seeds. An untreated

control group was also included.[1][2]

Potting and Growth Conditions: Three seeds per pot were sown in sterilized pot soil. After

emergence, seedlings were thinned to one plant per pot. The experiment was conducted

under controlled, sterilized conditions to eliminate confounding effects from soil-borne

pathogens.[1][2]

Experimental Design: A completely randomized design with six replicates was used.[1][2]

Data Collection: At 20 days after sowing (3-leaf stage), various morphological and

physiological parameters were measured from three plants per treatment. The remaining

three plants were used for enzymatic activity assays.[1][2]

Hormone-like Activity Bioassay (Audus Test): The auxin-like and gibberellin-like activity of

Sedaxane was determined using the Audus bioassay. An auxin-like effect was suggested by

a dose-proportional reduction in root length of watercress. A gibberellin-like effect was

indicated by enhanced shoot growth in lettuce, proportional to the dose, similar to the effect

of exogenous gibberellic acid.[1][2]

Drought Tolerance Experiment (Di Stefano et al., 2017)
Seed Treatments: Maize seeds were subjected to three different treatments: untreated

control, Maxim XL (Fludioxonil + Metalaxyl-M), and Maxim XL + Vibrance (containing

Sedaxane).[6][7]

Growth Conditions: Maize was grown in 6-liter PVC pots filled with a sand and silty-loam soil

mixture in a controlled greenhouse environment.[6]

Water Regimes: Two water regimes were imposed: optimal water supply and progressive

water stress.[7]

Measurements: The relative transpiration was measured daily by weighing the pots. At the

conclusion of the experiment, shoot and root growth were measured, and the concentration

of free phenolic acids in shoot tissues was determined using HPLC.[6][7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1681717?utm_src=pdf-body
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.02072/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723653/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.02072/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723653/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.02072/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723653/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.02072/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723653/
https://www.benchchem.com/product/b1681717?utm_src=pdf-body
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.02072/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723653/
https://www.benchchem.com/product/b1681717?utm_src=pdf-body
https://www.research.unipd.it/retrieve/4aef9220-c6fd-4111-b1d4-4b44ca125f5d/000%20-%20Atti_AIAM_SIA.pdf
https://www.researchgate.net/publication/319765952_The_new_seed-applied_fungicide_Sedaxane_improves_drought_tolerance_in_early_growth_stages_of_maize
https://www.research.unipd.it/retrieve/4aef9220-c6fd-4111-b1d4-4b44ca125f5d/000%20-%20Atti_AIAM_SIA.pdf
https://www.researchgate.net/publication/319765952_The_new_seed-applied_fungicide_Sedaxane_improves_drought_tolerance_in_early_growth_stages_of_maize
https://www.research.unipd.it/retrieve/4aef9220-c6fd-4111-b1d4-4b44ca125f5d/000%20-%20Atti_AIAM_SIA.pdf
https://www.researchgate.net/publication/319765952_The_new_seed-applied_fungicide_Sedaxane_improves_drought_tolerance_in_early_growth_stages_of_maize
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing the Mechanisms and Workflows
Proposed Signaling Pathway for Sedaxane's
Biostimulant Effect
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Caption: Proposed signaling pathway of Sedaxane's biostimulant effects in maize seedlings.

Experimental Workflow for Validating Sedaxane's
Biostimulant Effects
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Caption: Experimental workflow for assessing the biostimulant effects of Sedaxane on maize.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1681717?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.02072/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.02072/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723653/
https://www.researchgate.net/publication/321579885_Biostimulant_Effects_of_Seed-Applied_Sedaxane_Fungicide_Morphological_and_Physiological_Changes_in_Maize_Seedlings
https://pubmed.ncbi.nlm.nih.gov/29270181/
https://pubmed.ncbi.nlm.nih.gov/29270181/
https://www.researchgate.net/publication/349320037_Biostimulant_effect_of_new_seed-applied_fungicides_in_maize_under_different_temperature_regimes
https://www.research.unipd.it/retrieve/4aef9220-c6fd-4111-b1d4-4b44ca125f5d/000%20-%20Atti_AIAM_SIA.pdf
https://www.researchgate.net/publication/319765952_The_new_seed-applied_fungicide_Sedaxane_improves_drought_tolerance_in_early_growth_stages_of_maize
https://www.benchchem.com/product/b1681717#a-validation-of-sedaxane-s-biostimulant-effects-on-maize-seedling-growth
https://www.benchchem.com/product/b1681717#a-validation-of-sedaxane-s-biostimulant-effects-on-maize-seedling-growth
https://www.benchchem.com/product/b1681717#a-validation-of-sedaxane-s-biostimulant-effects-on-maize-seedling-growth
https://www.benchchem.com/product/b1681717#a-validation-of-sedaxane-s-biostimulant-effects-on-maize-seedling-growth
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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